Cas no 1267009-16-4 (1-1-(4-methyl-1,3-thiazol-2-yl)ethylpiperazine)

• Product Name: 1-1-(4-methyl-1,3-thiazol-2-yl)ethylpiperazine
• CAS No: 1267009-16-4
• MF: C₁₀H₁₇N₃S
• MW: 211.327080488205
• CID: 4779239
• PubChem ID: 63342209
• Update Time: 2025-10-31

1-1-(4-methyl-1,3-thiazol-2-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]piperazine
• NE51360
• Z1889909876
• 1-1-(4-methyl-1,3-thiazol-2-yl)ethylpiperazine

• Inchi： 1S/C10H17N3S/c1-8-7-14-10(12-8)9(2)13-5-3-11-4-6-13/h7,9,11H,3-6H2,1-2H3
• InChI Key： HPXWOHLQSZGUPU-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1C(C)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 1
• Topological Polar Surface Area: 56.4

Additional information on 1-1-(4-methyl-1,3-thiazol-2-yl)ethylpiperazine

Comprehensive Analysis of 1-(4-Methyl-1,3-thiazol-2-yl)ethylpiperazine (CAS No. 1267009-16-4): Properties, Applications, and Research Insights

The compound 1-(4-methyl-1,3-thiazol-2-yl)ethylpiperazine (CAS No. 1267009-16-4) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This heterocyclic derivative combines a piperazine moiety with a 4-methylthiazole group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given the prevalence of both thiazole and piperazine scaffolds in FDA-approved drugs.

Recent studies highlight the growing demand for thiazole-containing compounds in medicinal chemistry, driven by their antimicrobial, anticancer, and anti-inflammatory properties. The 4-methyl-1,3-thiazol-2-yl group in this compound enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Meanwhile, the ethylpiperazine side chain offers opportunities for structural modifications to optimize pharmacokinetic profiles. These features align with current trends in fragment-based drug design and targeted therapy, addressing frequent search queries like "thiazole derivatives in drug discovery" and "piperazine-based pharmacophores."

From a synthetic chemistry perspective, CAS 1267009-16-4 serves as a valuable precursor for multi-step organic synthesis. Its stability under various reaction conditions makes it suitable for cross-coupling reactions and N-alkylation processes, topics frequently explored in academic publications and patent literature. Analytical chemists have developed robust HPLC and LC-MS methods for its characterization, responding to industry needs for reliable quality control of pharmaceutical intermediates.

The compound's potential extends beyond therapeutics. Materials scientists investigate its use in coordination chemistry due to the nitrogen-rich structure capable of forming complexes with transition metals. This application resonates with searches for "nitrogen ligands in catalysis" and "heterocyclic metal-organic frameworks." Furthermore, its electronic properties make it relevant to organic semiconductor research, connecting to trending topics like "molecular electronics" and "conductive polymers."

Quality standards for 1-(4-methyl-1,3-thiazol-2-yl)ethylpiperazine emphasize high purity (>98%), with strict control of residual solvents and heavy metals—parameters crucial for regulatory compliance in GMP manufacturing. Stability studies indicate optimal storage under inert atmosphere at -20°C, addressing common questions about "handling sensitive heterocyclic compounds." Suppliers typically provide detailed spectroscopic data (1H NMR, 13C NMR, HRMS) and certificates of analysis, meeting the demand for transparent documentation in research chemicals procurement.

Emerging applications in neuroscience research have sparked interest in this compound's potential interactions with neurotransmitter receptors, particularly those involving monoamine systems. While not itself a therapeutic agent, its structural similarity to known CNS-active molecules positions it as a valuable tool for mechanistic studies and receptor mapping. This aligns with frequent searches about "neuropharmacology research tools" and "designer research compounds."

Environmental and safety assessments of CAS 1267009-16-4 follow OECD guidelines, with biodegradability and ecotoxicity data available upon request. The scientific community's focus on green chemistry principles has led to improved synthetic routes minimizing hazardous byproducts—a response to queries about "sustainable heterocycle synthesis." Proper handling requires standard laboratory precautions, with material safety data sheets (MSDS) detailing appropriate PPE requirements.

Patent landscapes reveal increasing claims incorporating this thiazole-piperazine hybrid in various therapeutic classes, particularly in areas addressing metabolic disorders and infectious diseases. Its appearance in recent PCT applications demonstrates global research interest, correlating with search trends for "novel heterocyclic patents" and "emerging pharmaceutical scaffolds." Analytical method development publications further confirm its relevance in contemporary analytical chemistry research.

The commercial availability of 1-(4-methyl-1,3-thiazol-2-yl)ethylpiperazine from specialized fine chemical suppliers facilitates access for research institutions and pharmaceutical developers. Current market analyses indicate steady demand growth, particularly from regions with expanding contract research organizations (CROs) and generic drug manufacturers. This economic perspective answers frequent queries about "specialty chemical market trends" while highlighting the compound's role in the pharmaceutical value chain.